Cas no 1500938-87-3 (2-(6-methoxy-1H-indol-2-yl)propan-1-amine)

• Product Name: 2-(6-methoxy-1H-indol-2-yl)propan-1-amine
• CAS No: 1500938-87-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6209230
• PubChem ID: 82609171
• Update Time: 2025-06-08

2-(6-methoxy-1H-indol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-1H-indol-2-yl)propan-1-amine
• EN300-1769313
• 1500938-87-3

• Inchi： 1S/C12H16N2O/c1-8(7-13)11-5-9-3-4-10(15-2)6-12(9)14-11/h3-6,8,14H,7,13H2,1-2H3
• InChI Key： YKDQOXNNBGAMGD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(C)CN)NC=2C=1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(6-methoxy-1H-indol-2-yl)propan-1-amine

2-(6-Methoxy-1H-Indol-2-yl)propan-1-amine (CAS No. 1500938-87-3): An Overview

2-(6-Methoxy-1H-indol-2-yl)propan-1-amine (CAS No. 1500938-87-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, also known as MIP1A, is a derivative of indole and features a methoxy group and a propanamine moiety, which contribute to its unique chemical and biological properties.

The indole scaffold is a fundamental structure in many biologically active molecules, including neurotransmitters, hormones, and pharmaceuticals. The presence of the methoxy group at the 6-position of the indole ring enhances the compound's lipophilicity and can influence its binding affinity to various receptors. The propanamine side chain further modulates the compound's pharmacological profile, making it a versatile candidate for drug development.

Recent studies have explored the potential therapeutic applications of 2-(6-methoxy-1H-indol-2-yl)propan-1-amine. One notable area of research is its activity as a serotonin receptor agonist. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Preclinical studies have shown that MIP1A exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in hallucinogenic effects and cognitive function.

In addition to its serotonin receptor activity, MIP1A has been investigated for its potential as an antidepressant. Animal models have demonstrated that MIP1A can produce antidepressant-like effects without causing significant side effects commonly associated with traditional antidepressants. These findings suggest that MIP1A may offer a novel approach to treating mood disorders with improved safety and efficacy.

The pharmacokinetic properties of MIP1A have also been studied in detail. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability in biological systems and its ability to cross the blood-brain barrier further support its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of MIP1A in human subjects. Early results from Phase I trials have shown promising outcomes, with no serious adverse events reported. These trials are designed to assess the compound's tolerability, pharmacokinetics, and preliminary efficacy in treating depression and anxiety disorders.

Beyond its potential as an antidepressant, MIP1A has also shown promise in other therapeutic areas. For example, preliminary studies suggest that it may have neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate serotonin receptors may also make it useful in managing chronic pain conditions.

In conclusion, 2-(6-methoxy-1H-indol-2-yl)propan-1-amine (CAS No. 1500938-87-3) is a promising compound with a diverse range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, MIP1A may emerge as a valuable tool in the treatment of various neurological and psychiatric disorders.